Cas no 2171834-66-3 (1-{7-azabicyclo2.2.1heptane-7-sulfonyl}hexan-2-amine)

• Product Name: 1-{7-azabicyclo2.2.1heptane-7-sulfonyl}hexan-2-amine
• CAS No: 2171834-66-3
• MF: C₁₂H₂₄N₂O₂S
• MW: 260.396162033081
• CID: 6563153
• PubChem ID: 165847740
• Update Time: 2025-07-17

1-{7-azabicyclo2.2.1heptane-7-sulfonyl}hexan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-{7-azabicyclo2.2.1heptane-7-sulfonyl}hexan-2-amine
• 2171834-66-3
• EN300-1283562
• 1-{7-azabicyclo[2.2.1]heptane-7-sulfonyl}hexan-2-amine

• Inchi： 1S/C12H24N2O2S/c1-2-3-4-10(13)9-17(15,16)14-11-5-6-12(14)8-7-11/h10-12H,2-9,13H2,1H3
• InChI Key： IIAVNLLYFQPUJN-UHFFFAOYSA-N
• SMILES： S(CC(CCCC)N)(N1C2CCC1CC2)(=O)=O

Computed Properties

• Exact Mass: 260.15584919g/mol
• Monoisotopic Mass: 260.15584919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-{7-azabicyclo2.2.1heptane-7-sulfonyl}hexan-2-amine

Introduction to 1-{7-azabicyclo[2.2.1]heptane-7-sulfonyl}hexan-2-amine (CAS No. 2171834-66-3)

1-{7-azabicyclo[2.2.1]heptane-7-sulfonyl}hexan-2-amine (CAS No. 2171834-66-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of amines and sulfonyl derivatives, which are known for their diverse biological activities and pharmacological profiles.

The chemical structure of 1-{7-azabicyclo[2.2.1]heptane-7-sulfonyl}hexan-2-amine features a seven-membered azabicyclic ring attached to a sulfonyl group, which is further linked to a hexylamine chain. This intricate arrangement imparts the molecule with specific conformational flexibility and chemical reactivity, making it an attractive candidate for various biological studies and drug development efforts.

Recent research has highlighted the potential of 1-{7-azabicyclo[2.2.1]heptane-7-sulfonyl}hexan-2-amine in modulating neurotransmitter systems, particularly in the central nervous system (CNS). Studies have shown that this compound can interact with specific receptors, such as GABA receptors, which play a crucial role in regulating neuronal excitability and synaptic transmission. This interaction could have implications for treating neurological disorders such as epilepsy, anxiety, and sleep disorders.

In addition to its potential CNS applications, 1-{7-azabicyclo[2.2.1]heptane-7-sulfonyl}hexan-2-amine has also been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, which are key mediators of inflammatory responses. This property makes it a promising candidate for the development of novel anti-inflammatory drugs.

The synthesis of 1-{7-azabicyclo[2.2.1]heptane-7-sulfonyl}hexan-2-amine involves multi-step processes that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the formation of the azabicyclic ring through intramolecular cyclization reactions, followed by sulfonation and subsequent amine functionalization steps. These synthetic strategies are crucial for optimizing the production process and ensuring the compound's stability and bioavailability.

To further explore the therapeutic potential of 1-{7-azabicyclo[2.2.1]heptane-7-sulfonyl}hexan-2-amine, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later stages of clinical development.

In conclusion, 1-{7-azabicyclo[2.2.1]heptane-7-sulfonyl}hexan-2-amine (CAS No. 2171834-66-3) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an important focus of ongoing research in medicinal chemistry and drug discovery.